Cas no 1421041-36-2 ((S)-Tert-butyl (1-(4-chloro-5-methylpyrimidin-2-yl)pyrrolidin-3-yl)carbamate)

• Product Name: (S)-Tert-butyl (1-(4-chloro-5-methylpyrimidin-2-yl)pyrrolidin-3-yl)carbamate
• CAS No: 1421041-36-2
• MF: C₁₄H₂₁ClN₄O₂
• MW: 312.795141935349
• CID: 2165370
• Update Time: 2023-08-05

(S)-Tert-butyl (1-(4-chloro-5-methylpyrimidin-2-yl)pyrrolidin-3-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• (S)-tert-butyl (1-(4-chloro-5-methylpyrimidin-2-yl)pyrrolidin-3-yl)carbamate
• (S)-Tert-butyl (1-(4-chloro-5-methylpyrimidin-2-yl)pyrrolidin-3-yl)carbamate

• Inchi： 1S/C14H21ClN4O2/c1-9-7-16-12(18-11(9)15)19-6-5-10(8-19)17-13(20)21-14(2,3)4/h7,10H,5-6,8H2,1-4H3,(H,17,20)/t10-/m0/s1
• InChI Key： SHYKTEQTFKCYIP-JTQLQIEISA-N
• SMILES： ClC1=C(C)C=NC(=N1)N1CC[C@@H](C1)NC(=O)OC(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 375
• Topological Polar Surface Area: 67.4